Cas no 2580190-83-4 (4-{(tert-butoxy)carbonylamino}-2-fluoro-6-methylbenzoic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-2-fluoro-6-methylbenzoic acid
• CAS No: 2580190-83-4
• MF: C₁₃H₁₆FNO₄
• MW: 269.268847465515
• CID: 5658993
• PubChem ID: 163216282
• Update Time: 2025-10-29

4-{(tert-butoxy)carbonylamino}-2-fluoro-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580190-83-4
• EN300-27728439
• 4-{[(tert-butoxy)carbonyl]amino}-2-fluoro-6-methylbenzoic acid
• Benzoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-6-methyl-
• 4-((tert-Butoxycarbonyl)amino)-2-fluoro-6-methylbenzoic acid
• 4-{(tert-butoxy)carbonylamino}-2-fluoro-6-methylbenzoic acid

• Inchi： 1S/C13H16FNO4/c1-7-5-8(6-9(14)10(7)11(16)17)15-12(18)19-13(2,3)4/h5-6H,1-4H3,(H,15,18)(H,16,17)
• InChI Key： DBUIIWKXAXGRHX-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C)=C1C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.10633615g/mol
• Monoisotopic Mass: 269.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 336.6±42.0 °C(Predicted)
• pka: 3.19±0.37(Predicted)

Additional information on 4-{(tert-butoxy)carbonylamino}-2-fluoro-6-methylbenzoic acid

Introduction to 4-{(tert-butoxy)carbonylamino}-2-fluoro-6-methylbenzoic acid (CAS No. 2580190-83-4)

4-{(tert-butoxy)carbonylamino}-2-fluoro-6-methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2580190-83-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a fluoro substituent at the 2-position and a methyl group at the 6-position of the benzene ring. Additionally, the presence of a (tert-butoxy)carbonylamino (Boc) protecting group at the 4-position introduces functionality that is highly relevant to synthetic chemistry and drug development processes.

The Boc group in 4-{(tert-butoxy)carbonylamino}-2-fluoro-6-methylbenzoic acid serves as an important protective moiety for amino groups, ensuring stability during synthetic procedures while allowing for selective deprotection when necessary. This characteristic makes the compound particularly valuable in multi-step synthetic routes, where controlled reactivity is essential. The fluoro and methyl substituents further enhance the compound's utility by influencing its electronic properties, solubility, and metabolic stability—key factors in pharmaceutical design.

In recent years, benzoic acid derivatives have been extensively studied due to their broad spectrum of biological activities. The fluorine atom, in particular, is known to modulate pharmacokinetic properties such as bioavailability and metabolic clearance, making it a favored substituent in drug molecules. The methyl group at the 6-position contributes to steric hindrance and can affect binding affinity to biological targets. Together, these structural elements make 4-{(tert-butoxy)carbonylamino}-2-fluoro-6-methylbenzoic acid a promising candidate for further exploration in medicinal chemistry.

Current research in the pharmaceutical industry increasingly emphasizes the development of novel compounds with optimized pharmacological profiles. The structural motif of 4-{(tert-butoxy)carbonylamino}-2-fluoro-6-methylbenzoic acid aligns well with this trend, as it combines features that are known to enhance drug-like properties. For instance, studies have demonstrated that fluoro-substituted benzoic acids exhibit inhibitory activity against various enzymes and receptors, making them relevant in therapeutic areas such as oncology, immunology, and central nervous system disorders.

One notable application of this compound lies in its role as an intermediate in the synthesis of biologically active molecules. The Boc-protected amino group allows for selective modifications via coupling reactions with carboxylic acids or other electrophiles, enabling the construction of more complex structures. This flexibility is particularly useful in fragment-based drug design approaches, where small molecular building blocks are combined to achieve high affinity and selectivity toward biological targets.

Recent advancements in computational chemistry have also highlighted the potential of 4-{(tert-butoxy)carbonylamino}-2-fluoro-6-methylbenzoic acid as a scaffold for virtual screening campaigns. Molecular docking studies suggest that this compound can interact with proteins involved in inflammatory pathways and metabolic disorders. The fluoro group's ability to engage in hydrogen bonding and π-stacking interactions further enhances its binding potential. Such insights are invaluable for identifying lead compounds that can be optimized into novel therapeutics.

The synthesis of 4-{(tert-butoxy)carbonylamino}-2-fluoro-6-methylbenzoic acid involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic steps include fluorination of a precursor benzene derivative followed by Boc protection of the amino function. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, reducing byproduct formation and enhancing overall yields. These improvements are critical for scaling up production while maintaining cost-effectiveness.

In conclusion, 4-{(tert-butoxy)carbonylamino}-2-fluoro-6-methylbenzoic acid (CAS No. 2580190-83-4) represents a significant advancement in pharmaceutical chemistry due to its well-designed molecular structure and versatile applications. Its combination of protective groups, fluorine substitution, and methyl functionality positions it as a valuable intermediate for drug discovery efforts. As research continues to uncover new biological targets and synthetic methodologies, compounds like this will play an increasingly pivotal role in developing next-generation therapeutics.